Cas no 1806741-66-1 (2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with a unique substitution pattern, combining fluorine, iodine, and trifluoromethoxy functional groups. This structure enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated motifs into target molecules. The presence of both fluoromethyl and trifluoromethoxy groups contributes to improved metabolic stability and lipophilicity, while the iodine substituent offers a reactive handle for further functionalization via cross-coupling reactions. Its carboxylic acid moiety allows for additional derivatization, making it valuable for constructing complex heterocyclic frameworks. The compound's well-defined reactivity and structural features make it suitable for applications in medicinal chemistry and material science.

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid structure

1806741-66-1 structure

Product Name:2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

CAS No:1806741-66-1

MF:C₈H₄F₄INO₃

MW:365.020348548889

CID:4837489

Update Time:2025-05-19

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
- Inchi： 1S/C8H4F4INO3/c9-1-3-5(7(15)16)6(13)4(2-14-3)17-8(10,11)12/h2H,1H2,(H,15,16)
- InChI Key： HGPGWPBPEPWXKK-UHFFFAOYSA-N
- SMILES： IC1C(=CN=C(CF)C=1C(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
XLogP3: 2.4
Topological Polar Surface Area: 59.4

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089112-1g	2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid	1806741-66-1	97%	1g	$1,460.20	2022-03-31

2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Related Literature

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Additional information on 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Recent Advances in the Study of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806741-66-1)

In recent years, the compound 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806741-66-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluoromethyl and trifluoromethoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and imaging agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a key intermediate in the development of kinase inhibitors. The researchers highlighted its role in modulating specific protein-protein interactions, which are critical in cancer cell signaling pathways. The study demonstrated that derivatives of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the nanomolar range.

Another groundbreaking research effort, detailed in ACS Chemical Biology, focused on the application of this compound in positron emission tomography (PET) imaging. The study utilized the iodine-124 isotope incorporated into the molecule to develop a radiotracer for visualizing tumor metabolism in vivo. The results indicated high specificity and uptake in tumor tissues, suggesting its potential as a diagnostic tool for early-stage cancer detection.

From a synthetic chemistry perspective, recent advancements have optimized the production of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid, addressing previous challenges related to yield and purity. A publication in Organic Process Research & Development outlined a scalable, cost-effective synthesis route that employs continuous flow chemistry, significantly improving the compound's accessibility for further research and development.

Looking ahead, the versatility of 2-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of next-generation antiviral agents. These ongoing studies underscore the compound's importance as a valuable scaffold in modern drug discovery.